Cas no 863305-85-5 (4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol)

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol is a heterocyclic compound featuring a thiazole ring fused to a dimethyl-substituted phenol moiety. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of both amino and hydroxyl functional groups enhances its reactivity, enabling versatile applications in synthetic chemistry. Its rigid aromatic framework contributes to stability, while the thiazole ring offers potential bioactivity, particularly in drug discovery for antimicrobial or anti-inflammatory agents. The compound’s well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. It is typically used as an intermediate in the synthesis of more complex bioactive molecules.

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol structure

863305-85-5 structure

Product Name:4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol

CAS No:863305-85-5

MF:C₁₁H₁₂N₂OS

MW:220.290781021118

MDL:MFCD04117801

CID:3142940

PubChem ID:2763702

Update Time:2025-10-24

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Chemical and Physical Properties

Names and Identifiers

- 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol
- 4-(2-Imino-2,3-dihydrothiazol-4-yl)-2,6-dimethylphenol
- 4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol
- AKOS005070109
- 2X-0717
- DTXSID701265307
- 4-(2-Amino-4-thiazolyl)-2,6-dimethylphenol
- 4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol
- MFCD04117801
- 863305-85-5
- EN300-1844156
- CS-0279431
- MDL： MFCD04117801
- Inchi： 1S/C11H12N2OS/c1-6-3-8(4-7(2)10(6)14)9-5-15-11(12)13-9/h3-5,14H,1-2H3,(H2,12,13)
- InChI Key： WJPPIXIXQOGLGE-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1C=C(C)C(=C(C)C=1)O

Computed Properties

Exact Mass: 220.06703418Da
Monoisotopic Mass: 220.06703418Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 87.4Å²

Experimental Properties

Melting Point: 126-130°C

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Security Information

Hazard Category Code： 41
Safety Instruction： 26-39
HazardClass：IRRITANT

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A028080-250mg	4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol	863305-85-5		250mg	$ 220.00	2022-06-08
TRC	A028080-500mg	4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol	863305-85-5		500mg	$ 365.00	2022-06-08
abcr	AB156746-500 mg	4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol; .	863305-85-5		500 mg	€215.40	2023-07-20
abcr	AB156746-1 g	4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol; .	863305-85-5		1 g	€315.00	2023-07-20
abcr	AB156746-5 g	4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol; .	863305-85-5		5 g	€859.90	2023-07-20
abcr	AB156746-10 g	4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol; .	863305-85-5		10 g	€1,403.30	2023-07-20
Chemenu	CM526703-1g	4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol	863305-85-5	95%	1g	$145	2023-01-04
Chemenu	CM526703-5g	4-(2-Aminothiazol-4-yl)-2,6-dimethylphenol	863305-85-5	95%	5g	$432	2023-01-04
Enamine	EN300-1844156-0.05g	4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol	863305-85-5		0.05g	$1056.0	2023-09-19
Enamine	EN300-1844156-0.1g	4-(2-amino-1,3-thiazol-4-yl)-2,6-dimethylphenol	863305-85-5		0.1g	$1106.0	2023-09-19

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236

Related Categories

Additional information on 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol

Comprehensive Overview of 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol (CAS No. 863305-85-5)

4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol (CAS No. 863305-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a thiazole ring linked to a dimethyl-substituted benzene moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for heterocyclic compounds like 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol has surged, driven by their versatility in medicinal chemistry. The compound’s CAS No. 863305-85-5 is frequently searched in academic databases, reflecting its relevance in studies on structure-activity relationships (SAR) and molecular docking. Its thiazole core is a hotspot for modifications, enabling researchers to explore derivatives with enhanced bioavailability or selectivity.

From an industrial perspective, 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or cyclization techniques. These methods are optimized for yield and purity, catering to the stringent requirements of high-throughput screening (HTS) in drug development. The compound’s logP and solubility profiles are also critical parameters, as they influence its pharmacokinetic behavior in preclinical studies.

Environmental and regulatory considerations are equally important. While CAS No. 863305-85-5 is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s stability under various pH conditions and thermal gradients is a subject of ongoing research, particularly for applications in formulation science. These aspects resonate with the growing emphasis on green chemistry and sustainable synthesis practices.

In summary, 4-(2-Amino-1,3-thiazol-4-yl)-2,6-dimethylbenzenol represents a compelling case study in modern chemical research. Its structural complexity and functional adaptability make it a valuable tool for addressing challenges in drug discovery, material engineering, and beyond. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in interdisciplinary studies.